Cas no 56884-61-8 (beta-oxophenylalanine)

• Product Name: beta-oxophenylalanine
• CAS No: 56884-61-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 946082
• PubChem ID: 288824
• Update Time: 2025-04-19

beta-oxophenylalanine Chemical and Physical Properties

Names and Identifiers

• beta-oxophenylalanine
• Phenylalanine, -bta--oxo-
• 56884-61-8
• NSC150168
• SCHEMBL4328368
• NSC-150168

• Inchi： 1S/C9H9NO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7H,10H2,(H,12,13)
• InChI Key： FFSGLKWXIJLRST-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 179.05827
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones